Cas no 2172239-23-3 (6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid)

• Product Name: 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid
• CAS No: 2172239-23-3
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6561048
• PubChem ID: 165569753
• Update Time: 2025-07-02

6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid
• 2172239-23-3
• EN300-1524538
• 6-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]hexanoic acid

• Inchi： 1S/C26H32N2O6/c1-33-23(25(31)27-15-8-2-3-13-24(29)30)14-16-28-26(32)34-17-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,22-23H,2-3,8,13-17H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： WPPOTLBRBPZXHA-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C(NCCCCCC(=O)O)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid

Recent Advances in the Study of 2172239-23-3 and 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic Acid

The chemical compound 2172239-23-3 and the product 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug development, targeted therapy, and biochemical research. This research briefing aims to provide an overview of the latest findings related to these compounds, highlighting their structural properties, biological activities, and potential therapeutic uses.

Recent studies have focused on the synthesis and characterization of 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid, a derivative that incorporates a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis due to its stability and ease of removal under mild conditions. Researchers have explored the compound's role in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for the production of complex peptides with high purity and yield. The compound's unique structure, featuring a methoxybutanamidohexanoic acid backbone, has also been investigated for its potential to enhance peptide stability and bioavailability.

In parallel, the compound 2172239-23-3 has been studied for its pharmacological properties. Preliminary in vitro and in vivo studies suggest that this molecule exhibits promising activity against specific biological targets, including enzymes and receptors implicated in various diseases. For instance, recent research has demonstrated its inhibitory effects on certain kinases, which play a critical role in cell signaling pathways. These findings open new avenues for the development of kinase inhibitors as potential therapeutics for cancer and inflammatory disorders.

One of the key challenges in working with these compounds is optimizing their synthetic routes to improve yield and scalability. Recent advancements in synthetic chemistry have enabled more efficient production of 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid, reducing the number of steps and minimizing the use of hazardous reagents. These improvements are critical for large-scale applications, such as industrial peptide production and drug manufacturing.

Looking ahead, researchers are exploring the potential of these compounds in combination therapies and drug delivery systems. For example, the incorporation of 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid into nanoparticle-based delivery platforms could enhance the targeted delivery of therapeutic peptides to specific tissues or cells. Similarly, the development of derivatives of 2172239-23-3 with improved pharmacokinetic properties is an active area of investigation.

In conclusion, the study of 2172239-23-3 and 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid represents a vibrant and rapidly evolving field. These compounds hold significant promise for advancing peptide-based therapeutics and small-molecule drug development. Continued research efforts will be essential to fully elucidate their mechanisms of action, optimize their synthetic routes, and translate these findings into clinical applications.